AP24226
AP24226
AP-24226 is a potent dual Src/Abl kinase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
926922-22-7
VCID:
VC0519073
InChI:
InChI=1S/C24H20F3N7O/c1-14-2-3-16(23(35)33-19-11-17(6-8-28-19)24(25,26)27)10-15(14)7-9-34-13-31-20-21(32-18-4-5-18)29-12-30-22(20)34/h2-3,6-13,18H,4-5H2,1H3,(H,28,33,35)(H,29,30,32)/b9-7+
SMILES:
CC1=C(C=C(C=C1)C(=O)NC2=NC=CC(=C2)C(F)(F)F)C=CN3C=NC4=C(N=CN=C43)NC5CC5
Molecular Formula:
C24H20F3N7O
Molecular Weight:
479.5 g/mol
AP24226
CAS No.: 926922-22-7
Cat. No.: VC0519073
Molecular Formula: C24H20F3N7O
Molecular Weight: 479.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AP-24226 is a potent dual Src/Abl kinase inhibitor. |
|---|---|
| CAS No. | 926922-22-7 |
| Molecular Formula | C24H20F3N7O |
| Molecular Weight | 479.5 g/mol |
| IUPAC Name | 3-[(E)-2-[6-(cyclopropylamino)purin-9-yl]ethenyl]-4-methyl-N-[4-(trifluoromethyl)pyridin-2-yl]benzamide |
| Standard InChI | InChI=1S/C24H20F3N7O/c1-14-2-3-16(23(35)33-19-11-17(6-8-28-19)24(25,26)27)10-15(14)7-9-34-13-31-20-21(32-18-4-5-18)29-12-30-22(20)34/h2-3,6-13,18H,4-5H2,1H3,(H,28,33,35)(H,29,30,32)/b9-7+ |
| Standard InChI Key | PPHMKXKASWTCSZ-VQHVLOKHSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)C(=O)NC2=NC=CC(=C2)C(F)(F)F)/C=C/N3C=NC4=C(N=CN=C43)NC5CC5 |
| SMILES | CC1=C(C=C(C=C1)C(=O)NC2=NC=CC(=C2)C(F)(F)F)C=CN3C=NC4=C(N=CN=C43)NC5CC5 |
| Canonical SMILES | CC1=C(C=C(C=C1)C(=O)NC2=NC=CC(=C2)C(F)(F)F)C=CN3C=NC4=C(N=CN=C43)NC5CC5 |
| Appearance | Solid powder |
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